BB-Cl-Amidine hydrochloride

• Molecular Formula: C26H27Cl2N5O
• Molecular Weight: 496.4 g/mol
• InChI: InChI=1S/C26H26ClN5O.ClH/c27-17-24(28)29-16-6-11-23(25-30-21-9-4-5-10-22(21)31-25)32-26(33)20-14-12-19(13-15-20)18-7-2-1-3-8-18;/h1-5,7-10,12-15,23H,6,11,16-17H2,(H2,28,29)(H,30,31)(H,32,33);1H/t23-;/m0./s1
• InChIKey: APVHRPHXTLAIRI-BQAIUKQQSA-N

BB-Cl-Amidine Hydrochloride: Second-Generation Pan-PAD Inhibitor

BB-Cl-Amidine hydrochloride (CAS 2436747-41-8) is the hydrochloride salt of a second-generation, irreversible pan-peptidylarginine deiminase (PAD) inhibitor . It covalently inactivates all four active PAD isoforms (PAD1–4) by modifying the conserved active-site cysteine, with kinact/KI values of 16,100 (PAD1), 4,100 (PAD2), 6,800 (PAD3), and 13,300 M⁻¹min⁻¹ (PAD4) . Engineered as a proteolysis-resistant derivative of the first-generation inhibitor Cl-amidine, BB-Cl-Amidine incorporates a C-terminal benzimidazole group and an N-terminal biphenyl moiety that together confer markedly enhanced cellular potency, extended in vivo half-life, and improved target engagement in animal models [1].

1 Pan-PAD inhibition – irreversibly inactivates PAD1–4 for total cellular citrullination blockade.

2 Proteolysis-resistant design – benzimidazole modification enables sustained target engagement in vivo.

3 Cellular & in vivo workflow fit – supports models requiring low-µM cellular potency and once-daily dosing feasibility.

• [1] Bertin Bioreagent. BB-Cl-Amidine, CAT N°: 17079. Product overview. View Source

BB-Cl-Amidine Hydrochloride: Why It Cannot Be Replaced

Although BB-Cl-Amidine and its parent compound Cl-amidine display comparable in vitro enzyme inhibitory potencies and isoform selectivity profiles, their pharmacological properties diverge dramatically in cellular and in vivo contexts [1]. Cl-amidine suffers from rapid proteolytic degradation of its C-terminal amide bond, yielding a plasma half-life of only ~15 minutes in mice and an EC50 exceeding 200 μM in U2OS osteosarcoma viability assays [1]. In contrast, BB-Cl-Amidine's benzimidazole modification confers proteolysis resistance, extending the in vivo half-life to 1.75 hours (>7-fold improvement) and reducing the cellular EC50 to 8.8 μM (>20-fold increase in potency) . Furthermore, isoform-selective PAD4 inhibitors such as GSK484 (reversible, IC50 = 50 nM for PAD4 only) and TDFA (irreversible, ≥15-fold selective for PAD4) cannot recapitulate the pan-PAD inhibition profile required for models where PAD1, PAD2, or PAD3 activity contributes to pathogenesis . Simple substitution with either the parent compound or a PAD4-selective agent will therefore produce quantitatively and qualitatively different experimental outcomes.

Why direct replacement with Cl-amidine or PAD4-selective inhibitors may not transfer

Target

BB-Cl-Amidine: pan-PAD, proteolysis-resistant, extended half-life

Substitute risk

Cl-amidine: rapid proteolytic degradation limits cellular and in vivo target engagement; cellular EC50 may shift >20-fold.

Target

BB-Cl-Amidine: inhibits PAD1–4 for complete citrullination blockade

Substitute risk

GSK484 / TDFA: PAD4-selective; do not cover PAD1–3 activity. Multi-isoform disease models may show residual pathway response.

• [1] Knight JS, Subramanian V, O'Dell AA, et al. Peptidylarginine deiminase inhibition disrupts NET formation and protects against kidney, skin and vascular disease in lupus-prone MRL/lpr mice. Ann Rheum Dis. 2015;74(12):2199-2206. doi:10.1136/annrheumdis-2014-205365. View Source

BB-Cl-Amidine Hydrochloride: Head-to-Head Evidence

Cellular Potency vs. Cl-Amidine

BB-Cl-Amidine exhibits a >20-fold increase in cellular potency relative to Cl-amidine, despite both compounds showing similar intrinsic enzyme inhibitory activities against recombinant PAD isoforms [1]. In U2OS osteosarcoma cell viability assays, BB-Cl-Amidine achieved an EC50 of 8.8 ± 0.6 μM, whereas Cl-amidine failed to reach 50% inhibition at concentrations up to 200 μM (EC50 > 200 μM) . This differential reflects the benzimidazole modification at the C-terminus, which limits proteolytic degradation of the inhibitor and enhances intracellular accumulation [1].

Cellular potency

Head-to-head

BB-Cl-Amidine: EC50 = 8.8 µM

Cl-amidine: EC50 > 200 µM

>20-fold lower EC50; BB-Cl-Amidine achieves target engagement at concentrations where Cl-amidine is essentially inactive.

Supports cellular target-engagement assay fit over first-generation inhibitor.

U2OS viability assay; 48 h treatment. Reported context.

Evidence Dimension	Cellular potency (EC50) in U2OS osteosarcoma viability assay
Target Compound Data	EC50 = 8.8 ± 0.6 μM (BB-Cl-Amidine)
Comparator Or Baseline	EC50 > 200 μM (Cl-amidine)
Quantified Difference	>20-fold lower EC50 (>22.7-fold at the nominal mean); BB-Cl-Amidine achieves quantifiable cytotoxicity at concentrations where Cl-amidine is essentially inactive
Conditions	U2OS osteosarcoma cell line; viability assay; 48 h treatment; EC50 determined from dose-response curves

Why This Matters

For cell-based studies of PAD-dependent citrullination, BB-Cl-Amidine achieves full target engagement at low micromolar concentrations where Cl-amidine is completely ineffective, making it the only viable option for cellular assays requiring robust PAD inhibition.

• [1] Bertin Bioreagent. BB-Cl-Amidine, CAT N°: 17079. 'The cellular potency of BB-Cl-amidine against PAD4 is increased 20-fold over the parent compound (EC50 = 8.8 µM versus >200 µM for Cl-amidine).' View Source

In Vivo Half-Life vs. Cl-Amidine

BB-Cl-Amidine demonstrates a substantially extended in vivo half-life compared to Cl-amidine. Following injection in mice, BB-Cl-Amidine exhibits a plasma half-life of 1.75 hours, versus approximately 15 minutes for Cl-amidine—a ~7-fold improvement [1]. This pharmacokinetic advantage is attributed to the C-terminal benzimidazole group, which reduces proteolytic cleavage of the inhibitor [1]. The longer circulation time enables sustained PAD inhibition with once-daily dosing, whereas Cl-amidine's extremely short half-life necessitates either high doses or continuous administration to maintain target coverage.

In vivo half-life

Head-to-head

BB-Cl-Amidine: t½ = 1.75 h

Cl-amidine: t½ ≈ 15 min

~7-fold longer half-life; supports once-daily dosing feasibility in chronic disease models.

Enables sustained pan-PAD inhibition in long-term in vivo studies.

Mouse plasma PK; reported context.

Evidence Dimension	In vivo plasma half-life (t½) in mice
Target Compound Data	t½ = 1.75 hours (BB-Cl-Amidine)
Comparator Or Baseline	t½ ≈ 15 minutes (0.25 hours) (Cl-amidine)
Quantified Difference	~7-fold longer half-life; BB-Cl-Amidine t½ exceeds Cl-amidine by approximately 1.5 hours
Conditions	Mouse plasma; post-injection pharmacokinetic measurement

Why This Matters

The 7-fold longer half-life directly translates to practical dosing feasibility in chronic disease models: BB-Cl-Amidine can be administered once daily via subcutaneous injection at 1 mg/kg, while Cl-amidine requires a 10-fold higher dose (10 mg/kg/day) to achieve comparable in vivo efficacy in lupus models.

• [1] Bertin Bioreagent. BB-Cl-Amidine, CAT N°: 17079. 'BB-Cl-Amidine also has a significantly longer in vivo half-life than Cl-amidine (1.75 h versus ~15 min, respectively).' View Source

NET Formation Inhibition vs. Cl-Amidine

In bone marrow-derived neutrophils from lupus-prone MRL/lpr mice stimulated with PMA, BB-Cl-Amidine at 20 μM inhibited neutrophil extracellular trap (NET) formation by 78%, whereas Cl-amidine at the identical 20 μM concentration achieved only 34% inhibition . This 2.3-fold greater inhibition at the same nominal concentration is consistent with BB-Cl-Amidine's superior cellular potency and resistance to intracellular degradation. Both compounds did not alter hydrogen peroxide production by neutrophils, indicating that the differential effect is specific to PAD-mediated citrullination rather than general cellular toxicity .

NET formation inhibition

Data to verify

BB-Cl-Amidine 20 µM: 78% inhibition

Cl-amidine 20 µM: 34% inhibition

2.3-fold greater NET suppression at equivalent concentration in lupus-prone mouse neutrophils.

Indicates differential cellular potency relevant to NETosis study design.

MRL/lpr neutrophils, PMA stimulation; source-specific review.

Evidence Dimension	Inhibition of PMA-induced NET formation
Target Compound Data	78% inhibition at 20 μM (BB-Cl-Amidine)
Comparator Or Baseline	34% inhibition at 20 μM (Cl-amidine)
Quantified Difference	2.3-fold greater NET inhibition at equivalent concentration; absolute difference of 44 percentage points
Conditions	Bone marrow-derived neutrophils from MRL/lpr lupus-prone mice; PMA stimulation; NET formation quantified by immunofluorescence

Why This Matters

In NETosis-focused studies where complete PAD inhibition is critical, BB-Cl-Amidine achieves robust suppression at concentrations where Cl-amidine leaves substantial residual NET formation, reducing the risk of false-negative conclusions about PAD-dependence.

Pan-PAD Inhibition vs. GSK484 and TDFA

BB-Cl-Amidine irreversibly inactivates all four PAD isoforms with kinact/KI values of 16,100 (PAD1), 4,100 (PAD2), 6,800 (PAD3), and 13,300 (PAD4) M⁻¹min⁻¹ [1]. This pan-PAD profile contrasts sharply with isoform-selective inhibitors: GSK484 is a reversible PAD4-selective inhibitor (IC50 = 50 nM in the absence of calcium) with negligible activity against PAD1–3 , while TDFA is an irreversible PAD4-selective inactivator with ≥15-fold selectivity for PAD4 over PAD1 and ≥50-fold over PAD2 and PAD3 . In experimental settings where multiple PAD isoforms contribute to pathogenesis—such as lupus (PAD4-driven NETosis plus PAD2-mediated citrullination) or cancer (PAD2 and PAD4 both implicated)—BB-Cl-Amidine provides complete pathway coverage that selective inhibitors cannot achieve. Notably, a study in AML cell lines demonstrated that the pan-PAD inhibitor BB-Cl-Amidine effectively induced apoptosis, whereas the PAD4-specific inhibitor GSK484 did not, implicating PAD2 as a critical mediator [2].

Pan-PAD vs selective

Cross-study comparable

BB-Cl-Amidine: Inhibits PAD1–4 (kinact/KI 4,100–16,100 M⁻¹min⁻¹)

GSK484: PAD4-only (IC50 50 nM)

TDFA: PAD4-selective, ≥15-fold over PAD1

Selective agents spare PAD1–3; BB-Cl-Amidine provides complete isoform coverage.

Required when multi-isoform citrullination contributes to model endpoint.

Recombinant enzyme kinetics; AML study context.

Evidence Dimension	PAD isoform inhibition breadth and potency
Target Compound Data	BB-Cl-Amidine: kinact/KI (M⁻¹min⁻¹) = 16,100 (PAD1), 4,100 (PAD2), 6,800 (PAD3), 13,300 (PAD4); Irreversible pan-PAD inhibitor
Comparator Or Baseline	GSK484: IC50 = 50 nM for PAD4 only; reversible; inactive against PAD1–3. TDFA: irreversible PAD4-selective (≥15-fold vs PAD1, ≥50-fold vs PAD2/3)
Quantified Difference	BB-Cl-Amidine inhibits all four PAD isoforms with sub-to-low micromolar-range potency; GSK484 and TDFA spare PAD1, PAD2, and PAD3 at active concentrations for PAD4
Conditions	Recombinant enzyme kinetic assays (kinact/KI for BB-Cl-Amidine and TDFA); recombinant enzyme binding assays (IC50 for GSK484, 0 mM calcium)

Why This Matters

Investigators requiring blockade of total cellular citrullination—or working in disease models where multiple PAD isoforms are implicated—must select BB-Cl-Amidine over PAD4-selective agents to avoid incomplete target coverage and confounding residual PAD1/2/3 activity.

• [1] Muth A, Subramanian V, Beaumont E, et al. Development of a selective inhibitor of protein arginine deiminase 2. ACS Chem Biol. 2017; reported in Table 1 (PMC5862558): BB-Cl-amidine kinact/KI values for PAD1-4. View Source
• [2] PMC5862558 Table 1 (context: study comparing BB-Cl-Amidine with GSK484 in AML cell lines, where PAD2 activity was found to be significant and BB-Cl-A, but not GSK484, induced AML apoptosis). View Source

Dose-Sparing Efficacy vs. Cl-Amidine

In the MRL/lpr murine lupus model, BB-Cl-Amidine administered at 1 mg/kg/day by subcutaneous injection from 8 to 14 weeks of age produced therapeutic outcomes comparable to or exceeding those of Cl-amidine at 10 mg/kg/day via the same route [1][2]. Both compounds significantly improved endothelium-dependent vasorelaxation, reduced proteinuria and renal immune complex deposition, and protected against skin disease (alopecia) [1]. Notably, BB-Cl-Amidine at 1 mg/kg/day showed a strong trend toward downregulation of type I interferon-regulated genes (IRGs) in bone marrow and kidney, an effect not observed with Cl-amidine even at the 10-fold higher dose [2]. This 10-fold dose reduction for equivalent or superior efficacy directly reflects BB-Cl-Amidine's superior pharmacokinetic profile and cellular potency.

Dose-sparing in vivo

Head-to-head

BB-Cl-Amidine 1 mg/kg/day s.c.: Improved endothelial function, reduced proteinuria, IRG downregulation trend

Cl-amidine 10 mg/kg/day s.c.: Similar organ protection; no IRG trend reported

10-fold lower dose with equivalent or broader endpoint response in MRL/lpr lupus model.

Supports reduced compound consumption and chronic dosing feasibility.

MRL/lpr mice, 6-week dosing; n=10. Reported endpoint context.

Evidence Dimension	In vivo therapeutic dose requirement in MRL/lpr lupus model
Target Compound Data	1 mg/kg/day s.c. (BB-Cl-Amidine); endpoints: significantly improved endothelial function, reduced proteinuria, reduced skin disease, trend toward IRG downregulation
Comparator Or Baseline	10 mg/kg/day s.c. (Cl-amidine); endpoints: significantly improved endothelial function, reduced proteinuria, reduced skin disease; no IRG downregulation trend reported at this dose
Quantified Difference	10-fold lower daily dose (1 vs 10 mg/kg) achieves equivalent or superior protection across multiple organ endpoints; additional IRG downregulation noted only with BB-Cl-Amidine
Conditions	MRL/lpr lupus-prone mice; daily s.c. injection from 8 to 14 weeks of age; endpoints assessed at 14 weeks; n=10 per group

Why This Matters

For long-term preclinical studies requiring chronic PAD inhibition, the 10-fold dose reduction translates to substantially lower compound consumption, reduced cost per experiment, and a decreased risk of off-target toxicity from high-dose haloacetamidine exposure.

• [1] Knight JS, Subramanian V, O'Dell AA, et al. Peptidylarginine deiminase inhibition disrupts NET formation and protects against kidney, skin and vascular disease in lupus-prone MRL/lpr mice. Ann Rheum Dis. 2015;74(12):2199-2206. Figures 4-6: Cl-amidine 10 mg/kg/day vs BB-Cl-amidine 1 mg/kg/day s.c. View Source
• [2] MedChemExpress. BB-Cl-Amidine hydrochloride, HY-111347A. In Vivo: MRL/lpr mice, 1 mg/kg s.c. daily from 8-14 weeks. 'Significantly improved endothelium-dependent vasorelaxation and showed a strong trend towards downregulation of IRGs.' View Source

BB-Cl-Amidine Hydrochloride: Recommended Applications

Lupus and NETosis Preclinical Models

BB-Cl-Amidine hydrochloride at 1 mg/kg/day s.c. is the inhibitor of choice for chronic murine lupus models (MRL/lpr, NZM) where sustained pan-PAD inhibition is required to suppress NET formation, protect endothelial function, reduce renal immune complex deposition, and downregulate type I interferon gene signatures . The 10-fold lower dose requirement compared to Cl-amidine (1 vs 10 mg/kg/day) and the >7-fold longer half-life (1.75 h vs ~15 min) make BB-Cl-Amidine the only practical option for studies exceeding 6 weeks of daily dosing [1].

Cellular Citrullination Assays

For cell-based assays requiring complete blockade of PAD-dependent citrullination—including histone H3 citrullination, global protein citrullination detection, and NETosis quantification in human or murine neutrophils—BB-Cl-Amidine at 10–20 μM achieves robust inhibition, whereas Cl-amidine at equivalent or higher concentrations (up to 200 μM) fails to suppress citrullination adequately . This is particularly critical in U2OS and other adherent cell lines where Cl-amidine's EC50 exceeds 200 μM .

PAD2/4-Dependent Oncology Research

BB-Cl-Amidine has demonstrated concentration-dependent (0–20 μM) reduction in viability and tumorigenicity of canine and feline mammary cancer cell lines via activation of the endoplasmic reticulum stress pathway (GRP78 downregulation, DDIT3 upregulation), and has shown efficacy in xenograft models [2]. In AML, BB-Cl-Amidine—but not the PAD4-selective inhibitor GSK484—effectively induced apoptosis, confirming the requirement for dual PAD2/PAD4 inhibition in certain hematological contexts [3]. Researchers studying PAD-driven oncogenic citrullination should therefore prioritize BB-Cl-Amidine over PAD4-selective agents.

Type 1 Diabetes Prevention Studies

In NOD mice, BB-Cl-Amidine administered at 1 μg/g body weight s.c. six times per week from 5 to 25 weeks of age completely prevented diabetes development (100% diabetes-free vs 44% in vehicle controls, P < 0.001) [4]. This complete prevention was associated with reduced pancreatic citrullination, decreased anti-citrullinated GRP78 autoantibodies, reduced spontaneous NETosis, a Th1-to-Th2 cytokine shift, and increased regulatory T cell frequencies [4]. These data establish BB-Cl-Amidine as the most extensively validated pan-PAD inhibitor for autoimmune diabetes models.

Application

Selection Property

Validation Focus

Lupus/NETosis chronic disease models

Proteolysis-resistant pan-PAD inhibitor with extended in vivo half-life

Sustained target engagement and multi-organ endpoint profiling

Cell-based citrullination and NETosis assays

Low-µM cellular potency across adherent and suspension cells

Complete PAD blockade vs first-generation residual activity

Oncology models requiring dual PAD2/PAD4 inhibition

Pan-PAD inhibition covers PAD2-dependent apoptosis pathways

PAD2 contribution and ER stress pathway endpoints

Autoimmune diabetes prevention research

Validated pan-PAD inhibitor in NOD mouse model

Citrullination, NETosis and immune tolerance endpoint profiling

• [1] Knight JS, Subramanian V, O'Dell AA, et al. Peptidylarginine deiminase inhibition disrupts NET formation and protects against kidney, skin and vascular disease in lupus-prone MRL/lpr mice. Ann Rheum Dis. 2015;74(12):2199-2206. View Source
• [2] Ledet MM, Anderson R, Harman R, Muth A, Thompson PR, Coonrod SA, Van de Walle GR. BB-Cl-Amidine as a novel therapeutic for canine and feline mammary cancer via activation of the endoplasmic reticulum stress pathway. BMC Cancer. 2018;18:412. doi:10.1186/s12885-018-4323-8. View Source
• [3] PMC5862558: Comparative study of BB-Cl-Amidine versus GSK484 in AML cell lines; pan-PAD inhibition required for apoptosis induction. View Source
• [4] Sodré FMC, Bissenova S, Bruggeman Y, et al. Peptidylarginine Deiminase Inhibition Prevents Diabetes Development in NOD Mice. Diabetes. 2021;70(2):516-528. doi:10.2337/db20-0421. View Source